Cas no 764-33-0 (2-Hexynoic acid)

• Product Name: 2-Hexynoic acid
• CAS No: 764-33-0
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD00014371
• CID: 83038
• PubChem ID: 87571038
• Update Time: 2025-10-05

2-Hexynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hexynoic acid
• hex-2-ynoic acid
• 2-HEXYNOICACID
• AKYAUBWOTZJUBI-UHFFFAOYSA-
• NSC289569
• H0665
• DIMETHYLCIS-STILBENE-4,4-DICARBOXYLATE
• hexynoic acid
• InChI=1/C6H8O2/c1-2-3-4-5-6(7)8/h2-3H2,1H3,(H,7,8)
• NSC-289569
• FT-0612500
• 2-HEXYNOIC ACID, 96%
• BS-22914
• DTXSID30314889
• EN300-787387
• MFCD00014371
• SCHEMBL1067230
• NSC 289569
• NS00120121
• 2-Hexynoic acid, 97%
• AKOS006223503
• 764-33-0
• CS-0204403
• D90924
• DB-056061

• MDL： MFCD00014371
• Inchi： 1S/C6H8O2/c1-2-3-4-5-6(7)8/h2-3H2,1H3,(H,7,8)
• InChI Key： AKYAUBWOTZJUBI-UHFFFAOYSA-N
• SMILES： OC(C#CCCC)=O
• BRN： 1744983

Computed Properties

• Exact Mass: 112.05200
• Monoisotopic Mass: 112.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.992 g/mL at 25 °C
• Melting Point: 23-26°C
• Boiling Point: 120°C/15.8mmHg
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.460
• PSA: 37.30000
• LogP: 0.87450
• Solubility: Not determined

2-Hexynoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• WGK Germany：2
• Hazard Category Code： 22-36-43
• Safety Instruction： S26-S36/37/39-S45-S36/37
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters